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Compound of Interest

Compound Name: 4-methoxy PV8 (hydrochloride)

Cat. No.: B1162968

Executive Summary & Core Specifications

4-methoxy PV8 (Para-methoxy-PHPP) is a synthetic pyrrolidinophenone derivative. Like its
structural analogs (PV8, a-PVP), it exhibits significant sensitivity to environmental factors,
particularly in solution. The B-keto amine moiety serves as the primary locus for chemical
instability, susceptible to oxidation, reduction, and pH-dependent rearrangements.

Quick Reference Specifications
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Parameter Specification Critical Note

CAS Number 2749302-60-9 Monohydrochloride salt

1-(4-methoxyphenyl)-2-
IUPAC Name o
(pyrrolidin-1-yl)heptan-1-one

C
H
Molecular Formula
NO
[1] « HCI
) Protect from light and
Primary Storage -20°C (Freezer) ]
moisture.
Shelf Life (Solid) > 5 years If stored properly at -20°C.
o Avoid Methanol for long-term
Preferred Solvent Acetonitrile (ACN) ]
storage (see Section 3).
N o Rapid degradation occurs in
Critical pH Limit pH<5.5

alkaline solutions.

Chemical Stability Mechanisms

Understanding the why behind the protocols is essential for rigorous experimental design. 4-
methoxy PV8 is not inert; it is a reactive electrophile in equilibrium with its enol forms.

The Pyrrolidine "Stabilizing" Effect

Compared to secondary amine cathinones (e.g., 4-MMC), pyrrolidine derivatives like 4-methoxy
PV8 exhibit enhanced stability. The tertiary amine within the pyrrolidine ring lacks a labile
hydrogen atom, preventing the formation of the unstable imine intermediate that typically leads
to pyrazine dimerization in primary/secondary cathinones. However, this does not render it
immune to degradation.

Solvent-Induced Degradation (Methanol vs. Acetonitrile)

A critical, often overlooked variable is the choice of solvent for stock solutions.
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e The Methanol Risk: Research on related pyrovalerones (MDPV, a-PVP) indicates that
methanolic solutions are prone to degradation even at -20°C. Methanol, being a protic
solvent, can facilitate nucleophilic attack or solvolysis at the (3-keto position.

o The Acetonitrile Advantage: Acetonitrile (ACN) is a polar aprotic solvent. It lacks the acidic
protons necessary to catalyze the rearrangement or reduction of the ketone moiety. Protocol
Mandate: Always prepare long-term stock solutions in Acetonitrile.

pH-Dependent Instability

The stability of 4-methoxy PV8 is inversely correlated with pH.

o Alkaline Conditions (pH > 7): The free base form is highly unstable. In alkaline biological
matrices (e.g., degraded urine), the molecule undergoes oxidative cleavage and
dimerization.

» Acidic Conditions (pH < 4): Protonation of the nitrogen atom stabilizes the molecule,
shielding the B-carbon from nucleophilic attack.

Degradation Pathways & Visualization

The following diagram illustrates the primary degradation and metabolic risks associated with
4-methoxy PV8. In storage contexts, the Reduction pathway is the primary concern, while
Oxidative Cleavage dominates in improper handling (exposure to air/alkaline pH).
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Figure 1: Primary chemical fates of 4-methoxy PV8. Note that protic solvents facilitate the
reduction pathway, compromising stock solution integrity.

Storage & Handling Protocols
Solid State Storage (Reference Standards)

o Container: Amber glass vial with a PTFE-lined screw cap.
e Environment: Dessicated freezer at -20°C.

o Handling: Allow the vial to equilibrate to room temperature before opening. This prevents
condensation of atmospheric moisture onto the cold hygroscopic solid, which catalyzes
hydrolysis.

Preparation of Working Solutions

This protocol minimizes the "Methanol Effect” and ensures analytical validity.
Step-by-Step Workflow:
e Weighing: Weigh the hydrochloride salt rapidly to minimize moisture uptake.
» Solvent Selection:

o Preferred:Acetonitrile (HPLC Grade).

o Alternative (Short-term only): Methanol (use within 3 days).

o Agueous: Dissolve in dilute acid (e.g., 0.1M HCI) rather than neutral water or PBS if
aqueous dilution is strictly necessary.

o Concentration: Prepare high-concentration stocks (1 mg/mL) rather than dilute working
solutions, as higher concentrations are kinetically more stable.

o Storage: Aliquot into single-use amber vials. Store at -80°C (ideal) or -20°C.

Biological Matrix Handling (Forensic/Clinical)
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If spiking 4-methoxy PV8 into plasma or urine for validation:

 Acidification: Immediately adjust sample pH to ~4.0 using Sodium Fluoride/Potassium
Oxalate (gray top tubes) or by adding citrate buffer.

e Freezing: Flash freeze samples at -20°C immediately after collection/spiking.

Analytical Monitoring & Decision Logic

Use the following decision tree to determine the validity of your 4-methoxy PV8 samples before

experimental use.
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Sample Assessment

Physical State?

Liquid Solution

Solid Powder

Solvent Type?

Acetonitrile

Stored at -20°C

& Desiccated? Age > 6 Months? Age > 7 Days?

VALID RE-VALIDATE
(Shelf Life: 5 Years) (Run GC/LC-MS)

DISCARD / PURIFY
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Figure 2: Decision logic for determining sample integrity based on storage history and solvent
choice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1162968#4-methoxy-pv8-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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